Cas no 54965-00-3 (Benzene, 1,4-dichloro-2-(1-chloroethyl)-)

• Product Name: Benzene, 1,4-dichloro-2-(1-chloroethyl)-
• CAS No: 54965-00-3
• MF: C₈H₇Cl₃
• MW: 209.50017952919
• CID: 1591631
• PubChem ID: 599635
• Update Time: 2025-04-21

Benzene, 1,4-dichloro-2-(1-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2-(1-chloroethyl)-
• 1,4-dichloro-2-(1-chloroethyl)benzene
• 1,4-Dichloro-2-(1-chloroethyl)benzene #
• BQDSTOZTTWVLJS-UHFFFAOYSA-N
• 1,4-Dichloro-2-(1-chloroethyl )benzene
• SCHEMBL11501929
• DB-354200
• AKOS009237890
• 54965-00-3

• Inchi： 1S/C8H7Cl3/c1-5(9)7-4-6(10)2-3-8(7)11/h2-5H,1H3
• InChI Key： BQDSTOZTTWVLJS-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=C(C=CC=1Cl)Cl

Computed Properties

• Exact Mass: 207.96151
• Monoisotopic Mass: 207.961333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0